molecular formula C3H5F5OS B1177946 92 KDA GELATINASE, PROENZYME CAS No. 152787-66-1

92 KDA GELATINASE, PROENZYME

Cat. No. B1177946
CAS RN: 152787-66-1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The 92 KDA GELATINASE, also known as Proenzyme or Gelatinase B (MMP-9), is a major product of inflammatory cells . It belongs to the matrix metalloproteinases (MMP) family, which are involved in the degradation of the extracellular matrix . This enzyme is synthesized and secreted by macrophages as a proenzyme in association with tissue inhibitor of metalloproteinases (TIMP) .


Synthesis Analysis

Macrophages synthesize and secrete this proteinase as a proenzyme in association with tissue inhibitor of metalloproteinases (TIMP), whereas neutrophils store and release it from secondary granules as a TIMP-free proenzyme . Active synthesis of 92-kDa gelatinase by macrophages and smooth muscle cells in atherosclerotic lesions may play a pathogenic role in the development of acute coronary ischemia .


Molecular Structure Analysis

The 92 KDA GELATINASE is a matrixin, a class of enzymes that belong to the zinc-metalloproteinases family involved in the degradation of the extracellular matrix . The enzyme encoded by this gene degrades type IV and V collagens and other extracellular matrix proteins .


Chemical Reactions Analysis

Metalloproteinase proenzymes can be activated in vitro by a variety of agents, including organomercurials and proteinases, resulting in loss of an 8-10-kDa NH2-terminal domain which disrupts the interaction of a conserved cysteine residue with the catalytic zinc molecule . The activation and processing of 92-kDa gelatinase differ depending on its association with TIMP and the nature of the activating agent .

Mechanism of Action

The 92 KDA GELATINASE plays several important functions within neutrophil action, such as degrading extracellular matrix, activation of IL-1β, and cleavage of several chemokines . It has been implicated in tissue remodeling and is involved in IL-8-induced mobilization of hematopoietic progenitor cells from bone marrow .

Safety and Hazards

The 92 KDA GELATINASE is commonly expressed in coronary arterial atherosclerotic lesions . Active synthesis of 92-kDa gelatinase by macrophages and smooth muscle cells in atherosclerotic lesions may play a pathogenic role in the development of acute coronary ischemia .

properties

CAS RN

152787-66-1

Product Name

92 KDA GELATINASE, PROENZYME

Molecular Formula

C3H5F5OS

Molecular Weight

0

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.